Methyl 3-(2-aminoethyl)-1H-indole-7-carboxylate;hydrochloride

• IUPAC Name: methyl 3-(2-aminoethyl)-1H-indole-7-carboxylate;hydrochloride
• InChI: InChI=1S/C12H14N2O2.ClH/c1-16-12(15)10-4-2-3-9-8(5-6-13)7-14-11(9)10;/h2-4,7,14H,5-6,13H2,1H3;1H
• InChI Key: KFEMEIFDNCKVED-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC2=C1NC=C2CCN.Cl
• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol

Description

Amines are derivatives of ammonia in which one, two, or all three hydrogen atoms are replaced by hydrocarbon groups. They are classified as primary, secondary, or tertiary by the number of carbon atoms bonded directly to the nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds often involves reductive alkylation of the carbonyl group of carbohydrates with fluorescence or ionizing labels. For example, 1-(2-aminoethyl)-3-methyl-1H-imidazol-3-ium tetrafluoroborate was synthesized using tert-butyl N-(2-bromoethyl)carbamate and N-methylimidazole as starting materials.

Molecular Structure Analysis

The molecular structure of amines is defined by an indole—a fused benzene and pyrrole ring, and a 2-aminoethyl group at the second carbon.

Chemical Reactions Analysis

The adsorption of formaldehyde by the MCC/APMDS (Microcrystalline Cellulose/N-(2-aminoethyl)-3- Aminopropyl Methyl Dimethoxysilane) composite aerogel mainly relied upon the reaction of the protonated –NH3+ group in APMDS with formaldehyde to form a Schiff base.

Physical And Chemical Properties Analysis

Amines are colorless and strongly alkaline liquids with an amine smell, being very sensitive to hydrolysis. They are capable of providing good adhesion and superior elongation and flexibility at the polymer-substrate interface.

Scientific Research Applications

Stem Cell Maintenance Using AEMA-Modified Hyaluronic Acid Hydrogels

EN300-7546438 is also known as 2-aminoethyl methacrylate (AEMA). . Here’s what you need to know:

Drug Carriers: Thermoresponsive Nanogels

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Safety and Hazards

Amines can cause an allergic skin reaction, serious eye damage, and can be harmful if inhaled. They are also combustible and form explosive mixtures with air on intense heating.

Future Directions

Research is being conducted on the use of amines in the development of adsorption materials for the removal of formaldehyde. The excellent adsorption performance of the composite aerogel can be attributed to its high porosity and the presence of active amino groups on its surface.